Cas no 2649003-18-7 (3-(2-isocyanatopropyl)-1H-indole)

• Product Name: 3-(2-isocyanatopropyl)-1H-indole
• CAS No: 2649003-18-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6214463
• PubChem ID: 165856856
• Update Time: 2025-06-13

3-(2-isocyanatopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatopropyl)-1H-indole
• EN300-1729504
• 2649003-18-7

• Inchi： 1S/C12H12N2O/c1-9(14-8-15)6-10-7-13-12-5-3-2-4-11(10)12/h2-5,7,9,13H,6H2,1H3
• InChI Key： NXBMVPCXHOOSFI-UHFFFAOYSA-N
• SMILES： O=C=NC(C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2-isocyanatopropyl)-1H-indole

Professional Introduction to Compound with CAS No. 2649003-18-7 and Product Name: 3-(2-isocyanatopropyl)-1H-indole

3-(2-isocyanatopropyl)-1H-indole, identified by the CAS number 2649003-18-7, is a significant compound in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and material science. The presence of an isocyanate functional group and an indole core makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a propyl chain linked to an indole ring with an isocyanate substituent, positions it as a valuable building block for medicinal chemists. The isocyanate group (-N=C=O) is particularly reactive, enabling diverse chemical transformations that can lead to the creation of novel pharmacophores. This reactivity has been exploited in the synthesis of polymers, coatings, and specialty chemicals, but its role in pharmaceutical applications remains a focal point of interest.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indole-based compounds are known for their involvement in various biological pathways, including neurotransmitter signaling, immune responses, and anti-inflammatory effects. The introduction of an isocyanate group into the indole scaffold offers new opportunities for modulating these activities. Researchers have been exploring how the electronic and steric properties of this modification can influence the compound's interactions with biological targets.

One of the most promising areas of research involving 3-(2-isocyanatopropyl)-1H-indole is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can target these diseases effectively. The reactivity of the isocyanate group allows for the facile introduction of various functional groups that can fine-tune the binding properties of the resulting inhibitors.

Furthermore, the compound has shown promise in the development of antimicrobial agents. The indole core is known to possess antimicrobial properties, and the addition of an isocyanate group can enhance these effects by introducing new binding motifs that interact with microbial cell membranes or essential enzymes. This has led to investigations into using derivatives of 3-(2-isocyanatopropyl)-1H-indole as candidates for novel antibiotics or antifungal agents.

The synthesis of 3-(2-isocyanatopropyl)-1H-indole involves multi-step organic transformations that require careful optimization to ensure high yields and purity. The key step involves the reaction between 1H-indole and 2-chloroacetyl chloride, followed by subsequent modifications to introduce the isocyanate functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of 3-(2-isocyanatopropyl)-1H-indole. Molecular modeling studies have helped researchers predict how this compound might behave in different environments and how its structure can be modified to improve its biological activity. These computational approaches complement experimental work by providing insights that would be difficult or impossible to obtain through traditional methods alone.

The safety profile of 3-(2-isocyanatopropyl)-1H-indole is another critical aspect that has been thoroughly investigated. While the isocyanate group is known for its reactivity, which can pose challenges during handling, it also contributes to the compound's versatility in synthetic applications. Proper protocols must be followed to ensure safe handling, including use in controlled environments with appropriate personal protective equipment.

In conclusion, 3-(2-isocyanatopropyl)-1H-indole (CAS No. 2649003-18-7) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new ways to harness its reactivity for developing innovative treatments for various diseases.